Cas no 1797718-69-4 (N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide)

• Product Name: N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide
• CAS No: 1797718-69-4
• MF: C₁₅H₂₀N₄O₂S
• MW: 320.409901618958
• CID: 5374755
• Update Time: 2025-07-24

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(Dimethylamino)-6-methyl-2-pyrimidinyl]methyl]benzenemethanesulfonamide
• N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide

• Inchi： 1S/C15H20N4O2S/c1-12-9-15(19(2)3)18-14(17-12)10-16-22(20,21)11-13-7-5-4-6-8-13/h4-9,16H,10-11H2,1-3H3
• InChI Key： FLCZAUAGHHQGMO-UHFFFAOYSA-N
• SMILES： C1(CS(NCC2=NC(C)=CC(N(C)C)=N2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.5±55.0 °C(Predicted)
• pka: 5.39±0.40(Predicted)

Additional information on N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide

Professional Introduction to N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide (CAS No. 1797718-69-4)

N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide, identified by its CAS number 1797718-69-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethylamino group and a phenylsulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The 4-(dimethylamino)-6-methylpyrimidin-2-yl substituent in the molecular structure plays a crucial role in modulating the pharmacological profile of the compound. Pyrimidine derivatives are well-documented for their roles in various biological pathways, including DNA synthesis, enzyme inhibition, and signal transduction. The dimethylamino group enhances the compound's solubility and bioavailability, while the methyl group at the 6-position introduces steric hindrance that can influence binding affinity to biological targets. These structural elements make N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. Pyrimidine-based compounds have emerged as key players in this endeavor due to their ability to interact with critical biological macromolecules. The N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide structure has been explored for its potential to disrupt aberrant signaling pathways associated with these diseases. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in disease progression.

The phenylsulfonamide moiety in the molecule is another critical feature that contributes to its pharmacological properties. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a phenyl ring enhances the compound's lipophilicity, which can improve its membrane permeability and target specificity. This combination of structural elements makes N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide a versatile scaffold for designing next-generation therapeutics.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high precision. These computational studies have highlighted the potential of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide as an inhibitor of key enzymes such as kinases and phosphodiesterases. Such insights have guided experimental efforts aimed at optimizing the compound's potency and selectivity.

In vitro experiments have demonstrated that N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide exhibits promising activity against various disease-related targets. For instance, studies have shown that this compound can inhibit the activity of specific kinases involved in cancer cell proliferation and survival. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing inflammatory mediator release. These findings underscore the therapeutic potential of this compound and support further development efforts.

The synthesis of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrimidine core, followed by functionalization with the dimethylanmino group and subsequent sulfonamide coupling. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently.

The pharmacokinetic profile of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide is another critical aspect that has been thoroughly investigated. In preclinical studies, this compound has demonstrated favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for its clinical efficacy. Pharmacokinetic analyses have revealed that the compound exhibits moderate bioavailability and prolonged half-life upon oral administration, suggesting its potential for once-daily dosing regimens.

The safety profile of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide has also been evaluated through comprehensive toxicological studies. These studies have assessed acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity to determine the compound's safety margins. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The development of N-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl}-1-phenylmethanesulfonamide represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one hold great promise for addressing unmet medical needs. Future studies will focus on optimizing synthetic routes, exploring novel applications, and advancing towards clinical trials to bring this promising therapeutic agent closer to patient care.